3-Benzamidobenzoyl chloride

• CAS No.: 76712-94-2
• Molecular Formula: C14H10ClNO2
• Molecular Weight: 259.69 g/mol
• IUPAC Name: 3-benzamidobenzoyl chloride
• InChI: InChI=1S/C14H10ClNO2/c15-13(17)11-7-4-8-12(9-11)16-14(18)10-5-2-1-3-6-10/h1-9H,(H,16,18)
• InChI Key: ZBZKKQGFDAAPIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)Cl

Description

3-Benzamidobenzoyl chloride is an acyl chloride derivative featuring a benzamide group (-NHCOC₆H₅) at the 3-position of the benzoyl chloride core. This compound is characterized by its reactive acyl chloride group (-COCl) and the bulky, hydrogen-bond-capable benzamido substituent. The latter may influence solubility, steric effects, and reactivity in synthetic applications, such as peptide coupling or polymer synthesis.

Comparison with Similar Compounds

Structural and Molecular Features

The following table summarizes key benzoyl chloride derivatives and their properties, derived from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Data
3-Benzamidobenzoyl chloride	C₁₄H₁₀ClNO₂	~259.7 (calculated)	3-benzamido (-NHCOC₆H₅)	Hypothesized: High steric hindrance, moderate reactivity due to amide group.
3-Methoxy-4-methylbenzoyl chloride	C₉H₉ClO₂	184.619	3-methoxy (-OCH₃), 4-methyl (-CH₃)	Electron-donating groups reduce acyl chloride reactivity.
3-Chlorobenzoyl chloride	C₇H₄Cl₂O	175.012	3-chloro (-Cl)	ΔrH° hydrolysis: -41.1 ± 0.3 kJ/mol . Higher reactivity due to electron-withdrawing Cl.
3-Bromobenzoyl chloride	C₇H₄BrClO	219.463	3-bromo (-Br)	Boiling point: 425 K . Similar reactivity to 3-chloro analog but heavier.
3-Dimethylaminobenzoyl chloride hydrochloride	C₉H₁₁Cl₂NO	220.093	3-dimethylamino (-N(CH₃)₂), HCl salt	Basic amino group enhances solubility in acidic conditions.
3-(Methylsulfonyl)-benzoyl chloride	C₈H₇ClO₃S	218.657	3-methylsulfonyl (-SO₂CH₃)	Strong electron-withdrawing group increases electrophilicity of -COCl.

Reactivity and Stability

• Electron-Withdrawing Substituents :

  • 3-Chloro and 3-bromo analogs exhibit heightened reactivity in nucleophilic acyl substitution due to electron-withdrawing effects, as seen in the exothermic hydrolysis of 3-chlorobenzoyl chloride (ΔrH° = -41.1 kJ/mol) .
  • 3-(Methylsulfonyl) substituent further enhances electrophilicity, making this compound highly reactive in coupling reactions .
• Electron-Donating Substituents: 3-Methoxy-4-methyl groups reduce reactivity by destabilizing the carbonyl electrophile, favoring slower hydrolysis . 3-Dimethylamino substituent increases basicity and solubility in polar solvents, though the HCl salt form (as in ) may limit direct acyl chloride reactivity.

• Steric and Hydrogen-Bonding Effects :

  • 3-Benzamidobenzoyl chloride ’s bulky benzamido group likely slows reaction kinetics due to steric hindrance. However, the amide’s hydrogen-bonding capability could stabilize intermediates in catalytic processes.

Research and Application Insights

• Synthetic Utility: 3-(Methylsulfonyl)-benzoyl chloride is prized in pharmaceutical synthesis for its reactivity in forming esters and amides . 3-Dimethylaminobenzoyl chloride hydrochloride’s solubility profile makes it suitable for controlled reactions in aqueous-organic biphasic systems .

• Comparative Stability :

  • Hydrolysis data for 3-chlorobenzoyl chloride underscores the importance of substituent effects on shelf life and reaction design.

Q & A

Basic Research Questions

Q. What synthetic routes are available for preparing 3-Benzamidobenzoyl chloride, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : 3-Benzamidobenzoyl chloride can be synthesized via multistep pathways involving chlorination, amidation, and hydrolysis. For example, a starting material like 3-aminobenzoic acid may undergo benzoylation followed by treatment with thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) to form the acyl chloride. Key parameters include temperature control (e.g., reflux for SOCl₂ reactions), stoichiometric ratios, and inert atmospheres to minimize hydrolysis. Single-factor optimization experiments, as demonstrated in the synthesis of 3,5-dichlorobenzoyl chloride, can identify critical variables like reaction time and catalyst loading .

Q. How can spectroscopic techniques (e.g., NMR, IR) confirm the structural integrity of 3-Benzamidobenzoyl chloride?

• Methodological Answer :

• 1H NMR : The aromatic protons of the benzamide and benzoyl groups should display distinct splitting patterns (e.g., para-substituted vs. meta-substituted positions). Integration ratios can confirm substituent positions.
• IR : A strong absorption near 1770–1800 cm⁻¹ confirms the C=O stretch of the acyl chloride, while the amide N-H stretch appears around 3300 cm⁻¹.
• Mass Spectrometry : Molecular ion peaks and fragmentation patterns should align with the expected molecular weight (C₁₄H₁₀ClNO₂) .

Q. What purification methods are effective for isolating 3-Benzamidobenzoyl chloride from reaction mixtures?

• Methodological Answer : Due to its sensitivity to moisture, purification under anhydrous conditions is critical. Techniques include:

• Vacuum Distillation : For removing low-boiling-point byproducts (e.g., HCl gas).
• Recrystallization : Using dry solvents like dichloromethane or hexane under nitrogen.
• Column Chromatography : Neutral alumina or silica gel with non-polar eluents minimizes decomposition .

Advanced Research Questions

Q. How can regioselectivity challenges in the benzoylation step of 3-Benzamidobenzoyl chloride synthesis be addressed?

• Methodological Answer : Competing ortho/para substitution during benzoylation can be mitigated using steric or electronic directing groups. For example, introducing electron-withdrawing substituents (e.g., nitro groups) meta to the reaction site can direct benzoylation to the desired position. Computational modeling (e.g., DFT) can predict substituent effects, while LC-MS monitoring identifies byproducts for iterative optimization .

Q. How should researchers resolve contradictions in reported yields of 3-Benzamidobenzoyl chloride across literature sources?

• Methodological Answer : Discrepancies may arise from variations in catalyst purity, moisture levels, or reaction scale. A systematic approach includes:

• Reproducibility Trials : Replicating methods under strictly controlled conditions (e.g., inert atmosphere, anhydrous reagents).
• Design of Experiments (DoE) : Fractional factorial designs to test interactions between variables like temperature, solvent polarity, and reagent ratios.
• Byproduct Analysis : GC-MS or HPLC to identify unaccounted intermediates or degradation products .

Q. What experimental strategies can elucidate the electrophilic reactivity of 3-Benzamidobenzoyl chloride in cross-coupling reactions?

• Methodological Answer : Mechanistic studies can involve:

• Kinetic Isotope Effects (KIE) : Using deuterated substrates to probe rate-determining steps.
• Trapping Intermediates : Adding nucleophiles like methanol to detect transient acylium ions.
• Computational Studies : Density Functional Theory (DFT) to map reaction pathways and transition states. Comparative studies with analogues (e.g., 4-bromobenzoyl chloride) can highlight electronic effects of the benzamide group .

Safety and Handling

• PPE Recommendations : Use impervious gloves (e.g., nitrile), tightly sealed goggles, and a lab coat. Conduct reactions in a fume hood to avoid inhalation of HCl vapors .
• Storage : Store under nitrogen at 2–8°C to prevent hydrolysis. Avoid contact with moisture or bases .